Cas no 20978-99-8 (3-(4-ethoxyphenyl)-2-methyl-2,3-dihydro-4H-1,3-benzoxazin-4-one)

• Product Name: 3-(4-ethoxyphenyl)-2-methyl-2,3-dihydro-4H-1,3-benzoxazin-4-one
• CAS No: 20978-99-8
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• CID: 1397293
• PubChem ID: 30433
• Update Time: 2025-04-20

3-(4-ethoxyphenyl)-2-methyl-2,3-dihydro-4H-1,3-benzoxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyphenyl)-2-methyl-2,3-dihydro-4H-1,3-benzoxazin-4-one
• 3-(4-ethoxyphenyl)-2-methyl-2H-1,3-benzoxazin-4-one
• 20978-99-8
• 3-(p-Ethoxyphenyl)-2,3-dihydro-2-methyl-4H-1,3-benzoxazin-4-one
• DTXSID30943274
• 4H-1,3-BENZOXAZIN-4-ONE, 3-(p-ETHOXYPHENYL)-2,3-DIHYDRO-2-METHYL-
• BRN 1138716

• Inchi： 1S/C17H17NO3/c1-3-20-14-10-8-13(9-11-14)18-12(2)21-16-7-5-4-6-15(16)17(18)19/h4-12H,3H2,1-2H3
• InChI Key： BGISKVRISWAIMG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(N(C2C=CC(=CC=2)OCC)C1C)=O

Computed Properties

• Exact Mass: 283.12091
• Monoisotopic Mass: 283.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines